Cas no 1498444-25-9 (5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine
• CAS No: 1498444-25-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6196735
• PubChem ID: 66198608
• Update Time: 2025-10-30

5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine
• EN300-1845487
• 1498444-25-9
• AKOS015541904

• Inchi： 1S/C9H9N3O2/c1-13-9-6(3-2-4-11-9)7-5-8(10)12-14-7/h2-5H,1H3,(H2,10,12)
• InChI Key： JYSSCUDZXLSNQZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine

Introduction to 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine (CAS No. 1498444-25-9)

5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine, identified by the CAS number 1498444-25-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound combines a pyridine moiety with an oxazole ring, forming a scaffold that is highly versatile for medicinal chemistry applications. The presence of a methoxy group on the pyridine ring and an amine functional group on the oxazole ring contributes to its reactivity and interaction with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of small molecule libraries. 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine represents a promising candidate in this context, as its molecular structure suggests potential interactions with enzymes and receptors involved in various disease pathways. The oxazole ring is known for its role in bioactivity, often serving as a key pharmacophore in drug molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The methoxy-substituted pyridine moiety further enhances its chemical diversity, allowing for modifications that can optimize pharmacokinetic properties and target specificity.

The synthesis of 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also enable the introduction of structural variations for hit identification and optimization in drug discovery programs.

One of the most compelling aspects of 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine is its potential as a lead compound for developing novel therapeutics. Preclinical studies have begun to explore its biological activity across multiple targets. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. Additionally, its interaction with receptors involved in pain signaling has been investigated, suggesting potential applications in the management of chronic inflammatory conditions.

The integration of computational chemistry and machine learning has accelerated the process of identifying promising derivatives of 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine. By leveraging molecular docking simulations and virtual screening techniques, researchers can predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach has been particularly valuable in identifying analogs with enhanced potency and reduced toxicity.

In clinical settings, the development of next-generation drugs often relies on compounds that exhibit favorable pharmacokinetic profiles alongside strong biological activity. 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-amine has shown promise in early-phase trials for its ability to cross the blood-brain barrier, a critical requirement for treating central nervous system disorders. Its solubility characteristics have also been optimized through structural modifications to improve oral bioavailability.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds like 5-(2-methoxypyridin-3-yl)-1,2-oxazol-3-am ine due to their diverse biological activities and synthetic flexibility. Collaborative efforts between academic researchers and industry scientists are driving innovation in this field. Preclinical data suggests that derivatives of this compound may play a role in addressing unmet medical needs across various therapeutic areas.

As research progresses, the understanding of how structural modifications influence biological activity will continue to evolve. Advances in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed characterization of 5-(2-methoxypyridin -3 -yl)-1 , 2 - ox az ol - 3 - am ine and its derivatives. These tools provide critical insights into molecular interactions at the atomic level, facilitating the design of more effective drug candidates.

The regulatory landscape for new drug approvals remains stringent but supportive of innovative therapies derived from well-characterized compounds like 5-( 2 - meth oxy py ridin - 3 - yl ) - 1 , 2 - ox az ol - 3 - am ine . Regulatory agencies increasingly rely on comprehensive preclinical data sets to assess safety and efficacy before approving new drugs for clinical use. This emphasis on rigorous testing underscores the importance of thorough characterization at every stage of drug development.